Cas no 611-95-0 (4-Benzoylbenzoic acid)
4-Benzoylbenzoic acid (CAS 611-95-0) is a white crystalline solid with the molecular formula C₁₄H₁₀O₃. It is primarily used as an intermediate in organic synthesis, particularly in the production of photoinitiators for UV-curable coatings and inks. The compound features both a benzoyl and a carboxylic acid functional group, enabling versatile reactivity in condensation and esterification reactions. Its high purity and stability make it suitable for precision applications in polymer chemistry and pharmaceuticals. 4-Benzoylbenzoic acid exhibits low solubility in water but dissolves readily in organic solvents like ethanol and acetone. Its consistent performance and well-characterized properties ensure reliability in industrial and research settings.
4-Benzoylbenzoic acid structure
Product Name:4-Benzoylbenzoic acid
CAS No:611-95-0
MF:C14H10O3
MW:226.227404117584
MDL:MFCD00002560
CID:38864
PubChem ID:69147
Update Time:2025-05-28
4-Benzoylbenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Benzoylbenzoic acid
- Benzoylbenzoicacid
- Benzophenone-4-carboxylic acid~4-Carboxybenzophenone
- p-Benzoylbenzoic acid
- Benzophenone-4-carboxylic Acid
- NSC-37115
- Z90122571
- AKOS001115838
- EINECS 210-286-0
- FT-0617635
- GWF8XRR32J
- QDB
- p-Benzoylbenzoic acid pound>>4-Carboxybenzophenone pound>>Benzoic acid, 4-benzoyl-
- 611-95-0
- 4-(benzoyl)benzoic acid
- InChI=1/C14H10O3/c15-13(10-4-2-1-3-5-10)11-6-8-12(9-7-11)14(16)17/h1-9H,(H,16,17
- CS-W022083
- BCP22725
- B1164
- 4-benzoyl benzoic acid
- SY010808
- SCHEMBL81964
- A833085
- Benzoic acid, p-benzoyl-
- PD131180
- MFCD00002560
- NSC 37115
- DTXSID60209996
- CHEMBL192648
- AS-19324
- BDBM22762
- 4-Benzoylbenzoic acid, 99%
- BCP9000152
- EN300-18752
- NSC37115
- Benzoic acid, 4-benzoyl-
- 4-Benzoyl-benzoic acid
- NS00034593
- 4-Benzoylbenzoic acid, purum, >=98.0% (T)
- Oprea1_315988
- 4-(phenylcarbonyl)benzoic acid
- 4-Carboxybenzophenone
- DB-053809
- STK950852
- 4-Benzoylbenzoic Acid; 4-Carboxybenzophenone; Benzophenone-4-carboxylic Acid; NSC 37115; p-Benzoylbenzoic Acid; p-Carboxybenzophenone
- DTXCID10132487
- Benzoic acid, p-benzoyl-(8CI)
- FB106358
- 210-286-0
- HY-W041343
-
- MDL： MFCD00002560
- Inchi： 1S/C14H10O3/c15-13(10-4-2-1-3-5-10)11-6-8-12(9-7-11)14(16)17/h1-9H,(H,16,17)
- InChI Key： IFQUPKAISSPFTE-UHFFFAOYSA-N
- SMILES： O=C(C1C=CC=CC=1)C1C=CC(C(=O)O)=CC=1
- BRN： 1960224
Computed Properties
- Exact Mass: 226.06300
- Monoisotopic Mass: 226.063
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 284
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 54.4A^2
Experimental Properties
- Color/Form: Needle \ sheet or monoclinic crystals
- Density: 1.2022 (rough estimate)
- Melting Point: 196.0 to 202.0 deg-C
- Boiling Point: 415.7°C at 760 mmHg
- Flash Point: 219.3±20.5 °C
- Refractive Index: 1.5767 (estimate)
- Water Partition Coefficient: It is soluble in water (partly).
- Stability/Shelf Life: Stable. Incompatible with strong bases, strong oxidizing agents.
- PSA: 54.37000
- LogP: 2.61580
- Solubility: Soluble in ethanol \ ether and acetic acid, slightly soluble in water and benzene
4-Benzoylbenzoic acid Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H315-H319
- Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： R36/37/38
- Safety Instruction： S22-S24/25
- RTECS：DG3650000
-
Hazardous Material Identification：
- Safety Term：S26;S37/39
- Storage Condition：Sealed in dry,Room Temperature
- Risk Phrases：R36/37/38
4-Benzoylbenzoic acid Customs Data
- HS CODE：2918300090
- Customs Data：
China Customs Code:
2918300090Overview:
2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%
4-Benzoylbenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM158721-10g |
4-benzoylbenzoic acid |
611-95-0 | 95+% | 10g |
$111 | 2021-06-16 | |
| Chemenu | CM158721-25g |
4-benzoylbenzoic acid |
611-95-0 | 95+% | 25g |
$200 | 2021-06-16 | |
| Chemenu | CM158721-100g |
4-benzoylbenzoic acid |
611-95-0 | 95+% | 100g |
$711 | 2021-06-16 | |
| Alichem | A019095505-25g |
4-Benzoylbenzoic acid |
611-95-0 | 98% | 25g |
$211.86 | 2023-09-01 | |
| Alichem | A019095505-100g |
4-Benzoylbenzoic acid |
611-95-0 | 98% | 100g |
$798.00 | 2023-09-01 | |
| BAI LING WEI Technology Co., Ltd. | 339349-1G |
4-Benzoylbenzoic acid, 99% |
611-95-0 | 99% | 1G |
￥ 147 | 2022-04-26 | |
| BAI LING WEI Technology Co., Ltd. | 339349-5G |
4-Benzoylbenzoic acid, 99% |
611-95-0 | 99% | 5G |
￥ 488 | 2022-04-26 | |
| Chemenu | CM158721-10g |
4-benzoylbenzoic acid |
611-95-0 | 95+% | 10g |
$111 | 2022-06-10 | |
| Chemenu | CM158721-25g |
4-benzoylbenzoic acid |
611-95-0 | 95+% | 25g |
$200 | 2022-06-10 | |
| Chemenu | CM158721-100g |
4-benzoylbenzoic acid |
611-95-0 | 95+% | 100g |
$711 | 2022-06-10 |
4-Benzoylbenzoic acid Related Literature
-
Natalia Karimova,Onita Alija,Stephanie L. Mora García,Vicki H. Grassian,R. Benny Gerber,Juan G. Navea Phys. Chem. Chem. Phys. 2023 25 17306
-
Kylie Couch,Frank Leresche,Claire Farmer,Garrett McKay,Fernando L. Rosario-Ortiz Environ. Sci.: Processes Impacts 2022 24 102
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C. George,R. S. Strekowski,J. Kleffmann,K. Stemmler,M. Ammann Faraday Discuss. 2005 130 195
-
Virginie Latour,Thierry Pigot,Maryse Simon,Henri Cardy,Sylvie Lacombe Photochem. Photobiol. Sci. 2005 4 221
-
Lei Li,Kongchao Zhao,Pengfei Liu,Kai Zhu RSC Adv. 2014 4 18086
611-95-0 (4-Benzoylbenzoic acid) Related Products
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- 51051-34-4(Benzoic acid, 4,4'-carbonylbis-, disodium salt)
- 579-18-0(3-Benzoylbenzoic Acid)
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- 3010-83-1(Benzoic acid,3,3'-methylenebis-)
- 620-86-0(4-Benzylbenzoic Acid)
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